Cas no 2229336-49-4 (3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide)

• Product Name: 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide
• CAS No: 2229336-49-4
• MF: C₇H₈BrNO₄S
• MW: 282.111720085144
• CID: 6551055
• PubChem ID: 165882610
• Update Time: 2025-07-25

3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide
• 2229336-49-4
• EN300-1991038

• Inchi： 1S/C7H8BrNO4S/c1-13-6-3-4(14(9,11)12)2-5(8)7(6)10/h2-3,10H,1H3,(H2,9,11,12)
• InChI Key： RLIBVORRISGKOZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(N)(=O)=O)OC)O

Computed Properties

• Exact Mass: 280.93574g/mol
• Monoisotopic Mass: 280.93574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98Ų

Additional information on 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide

Research Brief on 3-Bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide (CAS: 2229336-49-4): Recent Advances and Applications

3-Bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide (CAS: 2229336-49-4) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-hydroxy-methoxy substitution pattern, has been explored for its biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in various physiological and pathological processes. The study revealed that the compound exhibits selective inhibition against tumor-associated carbonic anhydrase IX and XII, suggesting its potential as a lead compound for anticancer therapeutics. The researchers employed X-ray crystallography to elucidate the binding mode of the sulfonamide moiety within the enzyme active site, providing valuable insights for further structure-activity relationship (SAR) studies.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial properties of 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide were evaluated against a panel of multidrug-resistant bacterial strains. The compound demonstrated moderate to strong activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity against mammalian cells. These findings highlight its potential as a scaffold for developing novel antibacterial agents, particularly in the face of rising antibiotic resistance.

Recent synthetic efforts have also focused on optimizing the physicochemical properties of 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide to improve its bioavailability and pharmacokinetic profile. A 2024 study in European Journal of Pharmaceutical Sciences described the development of prodrug derivatives, which exhibited enhanced solubility and tissue penetration in preclinical models. These modifications address one of the key challenges associated with sulfonamide-based therapeutics, paving the way for future clinical translation.

In conclusion, 3-bromo-4-hydroxy-5-methoxybenzene-1-sulfonamide (CAS: 2229336-49-4) represents a promising candidate for further investigation in drug discovery. Its dual potential as an enzyme inhibitor and antimicrobial agent, coupled with recent advancements in structural optimization, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on in vivo efficacy studies and the exploration of additional therapeutic targets to fully realize its clinical potential.